Cas no 4152-84-5 ((2-(Aminomethyl)phenyl)methanol hydrochloride)

• Product Name: (2-(Aminomethyl)phenyl)methanol hydrochloride
• CAS No: 4152-84-5
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 1088764
• PubChem ID: 12504716
• Update Time: 2025-10-29

(2-(Aminomethyl)phenyl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-(Aminomethyl)phenyl)methanol hydrochloride
• [2-(aminomethyl)phenyl]methanol,hydrochloride
• (2-(Aminomethyl)phenyl)methanolhydrochloride
• [2-(Aminomethyl)phenyl]methanol--hydrogen chloride (1/1)
• SCHEMBL8987512
• SB83982
• 2-hydroxymethylbenzylamine hydrochloride
• [2-(aminomethyl)phenyl]methanol;hydrochloride
• [2-(Aminomethyl)phenyl]methanol hydrochloride
• CHEMBL3114404
• DTXSID80500674
• 4152-84-5
• AVJCDPZZYDVZIL-UHFFFAOYSA-N

• Inchi： 1S/C8H11NO.ClH/c9-5-7-3-1-2-4-8(7)6-10;/h1-4,10H,5-6,9H2;1H
• InChI Key： AVJCDPZZYDVZIL-UHFFFAOYSA-N
• SMILES： Cl.OCC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 173.06086
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-(Aminomethyl)phenyl)methanol hydrochloride

(2-(Aminomethyl)phenyl)methanol hydrochloride (CAS No. 4152-84-5): A Comprehensive Overview of Its Properties and Applications

The compound (2-(Aminomethyl)phenyl)methanol hydrochloride (CAS No. 4152-84-5) is a chemically significant intermediate widely utilized in pharmaceutical and organic synthesis. Its unique structure, featuring both an aminomethyl group and a hydroxymethyl moiety, makes it a versatile building block for the development of bioactive molecules. Researchers and industry professionals frequently search for terms like 4152-84-5 uses, (2-(Aminomethyl)phenyl)methanol hydrochloride synthesis, and pharmaceutical intermediates, reflecting its growing relevance in modern chemistry.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in drug discovery and personalized medicine. (2-(Aminomethyl)phenyl)methanol hydrochloride aligns with this trend, as its structural features enable the synthesis of compounds targeting neurological and metabolic disorders. Searches for CAS 4152-84-5 supplier and custom synthesis services highlight its commercial importance. Additionally, its role in green chemistry initiatives, such as reducing waste in synthetic pathways, has garnered attention among sustainability-focused researchers.

The physicochemical properties of 4152-84-5 contribute to its broad applicability. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems. This characteristic is particularly valuable in peptide coupling and catalysis, where solubility is critical for efficiency. Questions like how to purify (2-(Aminomethyl)phenyl)methanol hydrochloride or stability under different pH conditions are common among laboratory technicians, underscoring the need for detailed technical data.

From a regulatory perspective, (2-(Aminomethyl)phenyl)methanol hydrochloride is classified as a non-hazardous material under standard handling conditions, making it accessible for academic and industrial use. However, proper storage in cool, dry environments is recommended to maintain its integrity. The compound’s MSDS (Material Safety Data Sheet) is frequently requested, emphasizing the importance of safety in its handling and transportation.

Innovative applications of CAS 4152-84-5 extend to material science, where it serves as a precursor for functionalized polymers. Its aromatic amine group enables cross-linking reactions, enhancing polymer durability. This has sparked interest in queries like (2-(Aminomethyl)phenyl)methanol hydrochloride in polymer chemistry, reflecting interdisciplinary exploration.

In conclusion, (2-(Aminomethyl)phenyl)methanol hydrochloride (CAS No. 4152-84-5) is a multifaceted compound with expanding applications in pharmaceuticals, green chemistry, and material science. Its synthetic versatility and favorable physicochemical profile position it as a key player in contemporary research and industrial processes. As interest grows in sustainable chemical solutions and tailored intermediates, this compound is poised to remain a focal point of scientific and commercial inquiry.